5-(3-Fluorophenyl)-3-methyl-1,2-oxazole

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 5-(3-fluorophenyl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C10H8FNO/c1-7-5-10(13-12-7)8-3-2-4-9(11)6-8/h2-6H,1H3
• InChI Key: OMVJYJNTOMWBSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2=CC(=CC=C2)F

Description

5-(3-Fluorophenyl)-3-methyl-1,2-oxazole is a heterocyclic compound featuring a 1,2-oxazole core substituted with a methyl group at position 3 and a 3-fluorophenyl group at position 3. Isoxazoles, in general, are known for their roles as intermediates in organic synthesis and as bioactive scaffolds in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of 3-fluorobenzoyl chloride with methylamine to form an intermediate, which then undergoes cyclization with an appropriate reagent to form the oxazole ring.

Industrial Production Methods

In an industrial setting, the production of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole may involve optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reaction and ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-(3-Fluorophenyl)-3-methyl-1,2-oxazole: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazole compounds.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Substitution: Electrophilic aromatic substitution reactions may use reagents like halogens (Cl₂, Br₂) or nitrating agents (HNO₃).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole derivatives with additional functional groups, while substitution reactions can introduce new substituents on the fluorophenyl ring.

Scientific Research Applications

5-(3-Fluorophenyl)-3-methyl-1,2-oxazole: has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Fluorophenyl Substitution

• 5-(4-Fluorophenyl)-3-methyl-1,2,4-oxadiazole (CAS 59562-68-4) :
  This positional isomer replaces the 1,2-oxazole core with a 1,2,4-oxadiazole ring, which is more electron-deficient. The 4-fluorophenyl group alters electronic distribution and steric interactions compared to the 3-fluorophenyl analog. Such differences may influence solubility and receptor-binding profiles .
• This compound’s synthesis and purity (98%) suggest utility in high-throughput screening .

Key Insight : The position of fluorine on the phenyl ring modulates electronic and steric properties, impacting reactivity and biological activity.

Core Heterocycle Variations

• 5-(3-Methoxyphenyl)-3-phenyl-1,2-oxazole: This analog substitutes the 3-fluorophenyl group with a 3-methoxyphenyl moiety. Crystallographic data reveal dihedral angles of 17.1° (methoxyphenyl) and 15.2° (phenyl) relative to the isoxazole ring, influencing molecular packing .
• 5-(3-Azetidinyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole: The trifluoromethyl group and azetidine substituent enhance lipophilicity, which may improve blood-brain barrier penetration.

Table 1: Structural and Electronic Comparisons

Compound	Core Structure	Substituents	Key Properties
5-(3-Fluorophenyl)-3-methyl-1,2-oxazole	1,2-Oxazole	3-methyl, 5-(3-Fluorophenyl)	Electron-withdrawing F, moderate polarity
5-(4-Fluorophenyl)-3-methyl-1,2,4-oxadiazole	1,2,4-Oxadiazole	3-methyl, 5-(4-Fluorophenyl)	Electron-deficient core, higher metabolic stability
5-(3-Methoxyphenyl)-3-phenyl-1,2-oxazole	1,2-Oxazole	3-phenyl, 5-(3-Methoxyphenyl)	Enhanced π-π interactions, dihedral angle 17.1°

Areas for Future Research :

• Direct biological screening of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole.
• Computational studies to compare binding modes with 4-fluorophenyl and methoxyphenyl analogs.
• Exploration of co-crystallization with target enzymes to validate docking predictions.

Biological Activity

5-(3-Fluorophenyl)-3-methyl-1,2-oxazole is a compound of interest due to its potential biological activities, particularly in the fields of oncology and infectious diseases. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound based on recent research findings.

Synthesis and Characterization

The synthesis of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole involves multi-step reactions that typically include the formation of the oxazole ring and subsequent substitution reactions to introduce the fluorophenyl group. Various methods have been explored to optimize yield and purity, including microwave-assisted synthesis and solvent-free approaches. Characterization techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm the structure of synthesized compounds .

Anticancer Properties

Recent studies have highlighted the anticancer potential of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole derivatives. In vitro evaluations have demonstrated significant cytotoxic activity against several cancer cell lines:

• HT-29 (colon adenocarcinoma) : IC50 values indicating growth inhibition were reported at approximately 19.56 µM for related oxazole derivatives .
• MDA-MB-231 (breast cancer) : Compounds showed effective apoptosis induction through caspase activation and cell cycle arrest at the G2/M phase .

The mechanism of action appears to involve mitochondrial-mediated apoptosis, characterized by changes in mitochondrial membrane potential, upregulation of pro-apoptotic proteins (e.g., Bax), and downregulation of anti-apoptotic proteins (e.g., Bcl-2) .

Antiviral Activity

While primarily noted for its anticancer properties, research has also investigated the antiviral potential of 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole derivatives against SARS-CoV-2. However, these compounds exhibited limited antiviral activity with EC50 values exceeding 100 µM . This indicates a need for further optimization to enhance their efficacy against viral targets.

Structure-Activity Relationships (SAR)

The presence of the fluorine atom in the phenyl ring contributes significantly to the biological activity of oxazole derivatives. Studies suggest that fluorinated compounds often exhibit improved binding affinity and metabolic stability compared to their non-fluorinated counterparts. For instance, modifications in substituent positions on the phenyl ring can lead to variations in potency against different cancer cell lines .

Case Studies

A comparative analysis was conducted on various oxazole derivatives, including 5-(3-Fluorophenyl)-3-methyl-1,2-oxazole. The following table summarizes key findings from different studies:

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
5-(3-Fluorophenyl)-3-methyl-1,2-oxazole	HT-29	19.56	Induction of apoptosis via caspase activation
5-(4-Chlorophenyl)-1,3,4-thiadiazole	Mycobacterium tuberculosis	Active	Selective inhibition
5-(4-Fluorophenyl)-1,3,4-thiadiazole	Various cancer lines	Variable	Cell cycle arrest and apoptosis